
Personal protective equipment for handling 5-
Nonanone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Nonanone

Cat. No.: B165733 Get Quote

Essential Safety and Handling Guide for 5-
Nonanone
This guide provides immediate safety, handling, and disposal information for the use of 5-
Nonanone in laboratory settings. It is intended for researchers, scientists, and drug

development professionals to ensure safe operational procedures.

Physicochemical Properties of 5-Nonanone
Understanding the properties of 5-Nonanone is crucial for safe handling. The following table

summarizes its key physicochemical data.
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Property Value

CAS Number 502-56-7

Molecular Formula C₉H₁₈O

Molecular Weight 142.24 g/mol [1]

Appearance Colorless to light yellow liquid[2][3]

Boiling Point 186 - 187 °C (366.8 - 368.6 °F) @ 760 mmHg[3]

Melting Point -50 °C (-58 °F)[3]

Flash Point 65 °C (149 °F)[3]

Density 0.826 g/mL at 25 °C

Solubility
Slightly soluble in water. Soluble in ethanol and

ether.[1]

Personal Protective Equipment (PPE) Recommendations
Appropriate PPE is mandatory to minimize exposure risks when handling 5-Nonanone. Below

is a summary of recommended PPE.
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PPE Category Recommendation

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[3]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[3] Specific glove

material performance data for 5-Nonanone is

not readily available. It is recommended to

consult the glove manufacturer's chemical

resistance data.

Respiratory Protection

Under normal use conditions with adequate

ventilation, respiratory protection is not typically

required.[3] If ventilation is inadequate or there

is a risk of inhaling vapors, use a NIOSH-

approved respirator.

Operational and Disposal Plans
Safe Handling Protocol
Adherence to a strict handling protocol is essential for laboratory safety.

Preparation:

Ensure a well-ventilated work area, preferably a chemical fume hood.

Inspect all PPE for integrity before use.

Have a chemical spill kit readily accessible.

Keep away from open flames, hot surfaces, and sources of ignition.[3]

Handling:
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Wear the recommended PPE (safety goggles, gloves, lab coat).

Avoid direct contact with skin and eyes.[3]

Do not breathe mist, vapors, or spray.[3]

Use only non-sparking tools.

Keep containers tightly closed when not in use.[4]

Post-Handling:

Wash hands thoroughly after handling.

Clean and decontaminate the work area.

Properly remove and dispose of contaminated PPE.

Disposal Plan
Proper disposal of 5-Nonanone and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Dispose of 5-Nonanone and any contaminated absorbent material in a

suitable, closed container labeled as hazardous waste.[3]

Container Disposal: Do not reuse empty containers. Dispose of contents and container to an

approved waste disposal plant.[3][4]

Regulatory Compliance: All disposal must be in accordance with local, regional, and national

hazardous waste regulations.[3]

Emergency Procedures
First-Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First-Aid Procedure

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[3]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothes

and shoes. Get medical attention.[3]

Inhalation

Remove to fresh air. If breathing is difficult, give

oxygen. If not breathing, give artificial

respiration. Get medical attention.[3]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Get

medical attention.[3]

Spill Response Protocol
In the event of a spill, follow these steps to ensure a safe and effective cleanup.

Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Control Ignition Sources: Remove all sources of ignition.[3]

Containment: Use an inert absorbent material (e.g., sand, silica gel, universal binder) to

contain the spill.[3]

Collection: Carefully collect the absorbed material into a suitable, closed container for

disposal.

Decontamination: Clean the spill area thoroughly with soap and water.

Waste Disposal: Dispose of the container with the absorbed material as hazardous waste.

Visual Workflow Guides
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The following diagrams illustrate the key workflows for handling 5-Nonanone safely.

Preparation

Handling

Post-Handling

Disposal

Ensure Proper Ventilation

Inspect PPE

Ready Spill Kit

Remove Ignition Sources

Don PPE

Avoid Direct Contact

Avoid Inhalation

Use Non-Sparking Tools

Wash Hands

Decontaminate Work Area

Dispose of Contaminated PPE

Dispose of Chemical Waste

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b165733?utm_src=pdf-body
https://www.benchchem.com/product/b165733?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the safe handling of 5-Nonanone.
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Caption: Step-by-step procedure for 5-Nonanone spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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